Cas no 1554485-44-7 ((±)-CP 47,497-C7-Hydroxy Metabolite)

• Product Name: (±)-CP 47,497-C7-Hydroxy Metabolite
• CAS No: 1554485-44-7
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 4701875
• Update Time: 2025-05-30

(±)-CP 47,497-C7-Hydroxy Metabolite Chemical and Physical Properties

Names and Identifiers

• 2-[(1S,3R)-3-hydroxycyclohexyl]-5-(8-hydroxy-2-methyloctan-2-yl)phenol
• (A+/-)CP-47,497-C7-hydroxy metabolite
• (±)-CP 47,497-C7-Hydroxy Metabolite

• Inchi： 1S/C21H34O3/c1-21(2,12-5-3-4-6-13-22)17-10-11-19(20(24)15-17)16-8-7-9-18(23)14-16/h10-11,15-16,18,22-24H,3-9,12-14H2,1-2H3/t16-,18+/m0/s1
• InChI Key： OVDBRQAUSFGKDW-FUHWJXTLSA-N
• SMILES： O[C@@H]1CCC[C@H](C2C=CC(=CC=2O)C(C)(C)CCCCCCO)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 355
• XLogP3: 4.9
• Topological Polar Surface Area: 60.7

Additional information on (±)-CP 47,497-C7-Hydroxy Metabolite

Compound CAS No. 1554485-44-7: (±)-CP 47,497-C7-Hydroxy Metabolite

The (±)-CP 47,497-C7-Hydroxy Metabolite, identified by the CAS registry number 1554485-44-7, is a significant compound of interest in the field of pharmacology and drug metabolism research. This metabolite is derived from the parent compound CP 47,497, which has been extensively studied for its pharmacokinetic properties and biological activity. The hydroxy metabolite, specifically at the C7 position, represents a critical step in the metabolic pathway of this compound, highlighting its role in drug disposition and potential therapeutic applications.

Recent advancements in metabolomics and pharmacokinetics have shed light on the intricate mechanisms underlying the formation and activity of (±)-CP 47,497-C7-Hydroxy Metabolite. Studies have demonstrated that this metabolite undergoes extensive biotransformation via cytochrome P450 (CYP) enzymes, particularly CYP3A and CYP2D6 isoforms, which are pivotal in drug metabolism. The stereochemistry of the hydroxy group at the C7 position plays a crucial role in determining its pharmacokinetic profile and bioavailability.

One of the most compelling aspects of (±)-CP 47,497-C7-Hydroxy Metabolite is its potential as a lead compound for drug development. Preclinical studies have shown that this metabolite exhibits selective affinity for certain receptor subtypes, making it a promising candidate for treating conditions such as inflammation and oxidative stress-related disorders. Moreover, its ability to modulate cellular signaling pathways has been explored in various in vitro models, further underscoring its therapeutic potential.

From an analytical standpoint, the characterization of (±)-CP 47,497-C7-Hydroxy Metabolite has been enhanced through advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have enabled researchers to elucidate its molecular structure with unprecedented precision, facilitating further investigations into its pharmacodynamic properties.

In terms of clinical relevance, ongoing research is focused on evaluating the safety and efficacy of (±)-CP 47,497-C7-Hydroxy Metabolite in preclinical models of chronic diseases. Early findings suggest that this metabolite may offer a favorable safety profile compared to its parent compound, with minimal off-target effects observed in toxicity studies.

Furthermore, recent collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches for optimizing the bioavailability of (±)-CP 47,497-C7-Hydroxy Metabolite through drug delivery systems such as nanoparticles and liposomes. These advancements hold the potential to significantly enhance its therapeutic index and pave the way for clinical trials.

In conclusion, (±)-CP 47,497-C7-Hydroxy Metabolite (CAS No. 1554485-